N,N-Diethyl-6-hydrazinylpyridine-3-sulfonamide: Structural Logic, Synthesis, and Application in CFTR Modulator Discovery
N,N-Diethyl-6-hydrazinylpyridine-3-sulfonamide: Structural Logic, Synthesis, and Application in CFTR Modulator Discovery
A Technical Whitepaper for Drug Development Professionals
As the landscape of targeted therapeutics evolves, the strategic selection of pharmacophore building blocks dictates the success of downstream drug discovery pipelines. N,N-diethyl-6-hydrazinylpyridine-3-sulfonamide (CAS: 627837-60-9) has emerged as a high-value intermediate, particularly in the synthesis of triazolopyridine-based modulators for Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) proteins.
This guide provides an in-depth analysis of the compound’s structural properties, a self-validating synthetic methodology, and its mechanistic role in modern pharmacology.
Chemical Architecture & Physicochemical Profiling
The utility of N,N-diethyl-6-hydrazinylpyridine-3-sulfonamide stems from its dual-functional architecture. The molecule features a rigid pyridine core substituted with two highly reactive, yet orthogonal, functional groups:
-
The Hydrazine Moiety (C6 Position): Acts as a potent bidentate nucleophile. The adjacent nitrogen atoms are primed for condensation and oxidative cyclization, making it an ideal precursor for fused bicyclic heterocycles like triazolopyridines.
-
The N,N-Diethylsulfonamide Group (C3 Position): In medicinal chemistry, sulfonamides are classic hydrogen-bond acceptors. The N,N-diethyl substitution specifically eliminates the hydrogen-bond donor capacity, precisely tuning the topological polar surface area (tPSA) and lipophilicity (LogP). This modification is critical for enhancing membrane permeability, allowing downstream drugs to effectively cross the endoplasmic reticulum (ER) lipid bilayer.
Quantitative Data Summary
The following table summarizes the critical physicochemical and analytical parameters required for compound verification and computational modeling ().
| Property | Value | Analytical Significance |
| IUPAC Name | 6-hydrazinyl-N,N-diethylpyridine-3-sulfonamide | Standardized nomenclature for regulatory filing. |
| CAS Registry Number | 627837-60-9 | Unique identifier for commercial procurement. |
| Molecular Formula | C9H16N4O2S | Base for exact mass calculations. |
| Molecular Weight | 244.31 g/mol | Optimal low-MW fragment for lead generation. |
| Monoisotopic Mass | 244.0994 Da | Target mass for high-resolution MS (HRMS). |
| SMILES String | CCN(CC)S(=O)(=O)C1=CN=C(C=C1)NN | Input for in silico docking and QSAR models. |
| ESI-MS [M+H]+ | m/z 245.1 | Primary ion for LC-MS reaction monitoring. |
| Predicted CCS [M+H]+ | 152.2 Ų | Collision Cross Section for ion mobility spectrometry. |
Synthetic Methodology: The SNAr Protocol
The synthesis of N,N-diethyl-6-hydrazinylpyridine-3-sulfonamide relies on a Nucleophilic Aromatic Substitution (SNAr). The electron-withdrawing nature of the sulfonamide group at the 3-position sufficiently activates the 6-position (ortho to the pyridine nitrogen) for nucleophilic attack by hydrazine.
Self-Validating Experimental Protocol
To ensure high fidelity and eliminate downstream cyclization failures, this protocol incorporates strict In-Process Controls (IPCs).
Reagents & Materials:
-
6-Chloro-N,N-diethylpyridine-3-sulfonamide (Starting Material, 1.0 eq)
-
Hydrazine hydrate (64% in water, 3.0 - 5.0 eq)
-
Anhydrous Ethanol (Solvent)
-
Diethyl ether (Et2O, for trituration)
Step-by-Step Workflow:
-
Dissolution: Suspend the 6-chloro-N,N-diethylpyridine-3-sulfonamide in anhydrous ethanol (approx. 10 mL/g).
-
Causality: Ethanol provides a protic environment that stabilizes the Meisenheimer complex transition state during the SNAr reaction while maintaining the solubility of the lipophilic starting material.
-
-
Nucleophile Addition: Cool the reaction vessel to 0–5°C using an ice bath. Add hydrazine hydrate dropwise over 15 minutes.
-
Causality: Hydrazine benefits from the "alpha-effect," making it an exceptionally strong nucleophile. Cooling the highly exothermic addition prevents the formation of symmetric bis-hydrazide impurities (where one hydrazine reacts with two pyridine molecules).
-
-
Thermal Activation & IPC: Remove the ice bath and heat the mixture to reflux (80°C) for 3 hours.
-
Self-Validation (IPC): Sample the reaction at 2.5 hours for LC-MS analysis. The protocol is self-validating when the starting material peak (m/z ~249) integrates to <1% relative to the product peak (m/z 245.1). Do not proceed to isolation until this threshold is met, as unreacted halide will poison subsequent cyclization steps.
-
-
Concentration: Cool the mixture to room temperature and remove the ethanol under reduced pressure.
-
Isolation via Trituration: Suspend the resulting crude paste in diethyl ether (Et2O) and stir vigorously for 30 minutes. Filter the resulting precipitate.
-
Causality: This step exploits differential solubility. The target hydrazinyl compound crystallizes cleanly in non-polar ethereal solvents, whereas residual hydrazine and polar hydrochloride salts remain dissolved or suspended in the mother liquor. This circumvents the need for yield-reducing silica gel chromatography.
-
-
Final Verification: Dry the solid under vacuum. Validate via 1H NMR (DMSO-d6); successful synthesis is confirmed by the appearance of broad, exchangeable -NHNH2 signals and the characteristic ethyl group splitting (triplet at δ 1.02-1.05, quartet at δ 3.12-3.17) ().
Fig 1. SNAr synthetic workflow for N,N-diethyl-6-hydrazinylpyridine-3-sulfonamide.
Application in Drug Discovery: CFTR Modulators
The primary commercial and scientific application of CAS 627837-60-9 is its role as a precursor in the synthesis of Triazolopyridine compounds . These complex heterocycles are heavily investigated as modulators for the treatment of Cystic Fibrosis (CF), a genetic disorder characterized by mutations (e.g., ΔF508) that cause the CFTR protein to misfold and fail to reach the cell surface.
The Chemical Transition
To convert the hydrazine intermediate into a bioactive triazolopyridine, researchers employ a two-step condensation-oxidation sequence. The hydrazine is first reacted with an aldehyde to form a hydrazone. Subsequent treatment with an oxidative agent (such as iodobenzene diacetate) forces an intramolecular cyclization between the pyridine ring nitrogen and the terminal hydrazone nitrogen.
Mechanism of Action (Pharmacological Chaperoning)
Once synthesized, the resulting triazolopyridine derivatives act as CFTR correctors. As detailed in recent patent literature (), these compounds bind directly to the misfolded mutant CFTR protein within the endoplasmic reticulum. By stabilizing the native conformation, the drug prevents premature proteasomal degradation, allowing the functional chloride channel to traffic successfully to the plasma membrane.
Fig 2. Pharmacological pipeline from intermediate synthesis to CFTR modulation.
Conclusion
N,N-diethyl-6-hydrazinylpyridine-3-sulfonamide is far more than a simple chemical catalog entry; it is a rationally designed building block that bridges the gap between synthetic feasibility and pharmacological efficacy. By mastering its SNAr synthesis and understanding the lipophilic contributions of its diethylsulfonamide moiety, drug development professionals can rapidly accelerate the generation of novel triazolopyridine libraries for respiratory and inflammatory disease targets.
References
- Flatley Discovery Lab, LLC. (2019). Triazolopyridine compounds and methods for the treatment of cystic fibrosis (U.S. Patent No. 10,472,357 B2).
-
National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 627837-60-9 (PubChemLite Data). PubChem. [Link]
